Cas no 2137878-96-5 (Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl-
• CAS No: 2137878-96-5
• MF: C₉H₁₁F₂NO₃S
• MW: 251.250348329544
• CID: 5289175
• Update Time: 2025-06-03

Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl-

• Inchi： 1S/C9H11F2NO3S/c1-12-16(13,14)6-7-2-4-8(5-3-7)15-9(10)11/h2-5,9,12H,6H2,1H3
• InChI Key： QMTDHYDLPLUQRZ-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(OC(F)F)C=C1

Additional information on Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl-

Recent Advances in the Study of Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- (CAS: 2137878-96-5)

Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- (CAS: 2137878-96-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a modulator of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

The synthesis of Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to a better understanding of its chemical properties and stability under various conditions.

In terms of biological activity, recent investigations have revealed that Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- exhibits promising inhibitory effects on certain enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study demonstrated its efficacy in targeting cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The compound's difluoromethoxy group is believed to enhance its binding affinity and selectivity, making it a potential candidate for developing novel anti-inflammatory drugs.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have shown that Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. Researchers are now exploring its synergistic effects with existing chemotherapeutic agents to enhance treatment outcomes.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. Nevertheless, the progress made so far underscores the importance of Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- as a valuable tool in drug discovery and development.

In conclusion, Benzenemethanesulfonamide, 4-(difluoromethoxy)-N-methyl- (CAS: 2137878-96-5) represents a compound with significant therapeutic potential. Ongoing research is expected to uncover new applications and optimize its properties for clinical use. This brief highlights the latest advancements and sets the stage for future investigations in this exciting area of chemical biology and pharmaceutical science.